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Compound of Interest

Compound Name: 2-Bromo-4'-methylpropiophenone

Cat. No.: B029744

An In-depth Technical Guide to 2-Bromo-4'-methylpropiophenone: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-4'-methylpropiophenone is a halogenated ketone that serves as a versatile
intermediate in organic synthesis. This technical guide provides a comprehensive overview of
its chemical properties, structural features, and key applications, particularly within the
pharmaceutical and chemical industries.[1][2] Detailed experimental protocols for its synthesis
and subsequent use are presented, alongside visual representations of chemical workflows to
facilitate understanding.

Chemical Properties

2-Bromo-4'-methylpropiophenone is a white to off-white crystalline solid at room
temperature.[1][3] It is characterized by its reactivity, which is largely attributed to the presence
of the bromine atom at the alpha position to the ketone, making it a valuable precursor in
various chemical reactions.[3]

Physical and Chemical Data

The key physicochemical properties of 2-Bromo-4'-methylpropiophenone are summarized in
the table below for easy reference and comparison.
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Property Value Source(s)
2-bromo-1-(4-methylphenyl)-1-
IUPAC Name ( vipheny) [4][5]
propanone
2-Bromo-1-(p-tolyl)propan-1-
Synonyms one, 4-Methylphenyl 1- [6][7]
bromoethyl ketone
CAS Number 1451-82-7 [8][9]
Molecular Formula C10H11BrO [819]
Molecular Weight 227.10 g/mol [1][5]
Melting Point 54.82 °Cto 77 °C [4]
Boiling Point 273 °Cto 274.57 °C [4]
Flash Point 59 °C [4][10]
Density 1.357 g/cm3 [10]
89.6 mg/L at 25 °C (sparing|
Water Solubility J (sparingly [1]
soluble)
Good solubility in ethanol,
Solubility in Organic Solvents acetone, chloroform, and [1][10]

methanol

Physical Form

White to yellow solid/crystalline

powder

[1]14]

Purity

Typically =297%

[4]

Molecular Structure

The structure of 2-Bromo-4'-methylpropiophenone consists of a propiophenone core with a

bromine atom substituted at the second carbon of the propane chain and a methyl group

attached to the para position (position 4) of the phenyl ring.[1]
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Structural Information Data Source(s)

SMILES (83C1=CC=C(C=Cl)C(=O)C(C) -
.

1S/C10H11BrO/c1-7-3-5-9(6-
InChl 4-7)10(12)8(2)11/n3-6,8H, 1- [4]
2H3

OZLUPIIIHOOPNQ-
InChl Key [4]
UHFFFAOYSA-N

Experimental Protocols
Synthesis of 2-Bromo-4'-methylpropiophenone

The synthesis of 2-Bromo-4'-methylpropiophenone can be achieved through the bromination
of 4'-methylpropiophenone. A general laboratory-scale procedure is outlined below, based on
established chemical principles.[11]

Materials:

4'-methylpropiophenone

e Bromine (Brz2)

e Glacial Acetic Acid

 Hydrobromic Acid (48% HBr)

¢ Dichloromethane

e Magnesium Sulfate

e Ice

Procedure:

o Dissolve 4'-methylpropiophenone in glacial acetic acid.
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e Add a catalytic amount of 48% hydrobromic acid to the solution.

e Slowly add an equimolar amount of bromine to the reaction mixture over a period of one
hour, maintaining the temperature at 25 °C.

o Continue stirring the mixture for an additional 1.5 hours after the bromine addition is
complete.

e Pour the reaction mixture into ice-cold water.
o Extract the aqueous mixture with dichloromethane.
o Wash the organic layer with water and then dry it over anhydrous magnesium sulfate.

o Concentrate the organic layer under reduced pressure to yield the crude 2-Bromo-4'-
methylpropiophenone, which can be further purified by recrystallization.

Synthesis of 4-Methylmethcathinone (4-MMC) using 2-
Bromo-4'-methylpropiophenone

2-Bromo-4'-methylpropiophenone is a known precursor in the synthesis of 4-
methylmethcathinone (mephedrone). The following protocol describes the methamination step.

Materials:

2-Bromo-4'-methylpropiophenone

e Methylamine hydrochloride

e Sodium hydroxide (NaOH)

e Toluene

« Hydrochloric acid (HCI)

* |sopropanol

e Ice
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Procedure:

e Prepare a solution of methylamine by mixing equimolar amounts of methylamine
hydrochloride and sodium hydroxide in water.

¢ In a separate flask, dissolve 2-Bromo-4'-methylpropiophenone in toluene.

e Add the methylamine solution dropwise to the stirred solution of 2-Bromo-4'-
methylpropiophenone over one hour.

 Allow the mixture to stir at 25 °C for 32 hours.

e Pour the reaction mixture into ice-cold water.

o Separate the toluene layer and acidify it with a dilute HCI solution.

e Wash the acidic extracts with toluene.

o Evaporate the aqueous layer to dryness to obtain crude 4-MMC HCI.

» Recrystallize the crude product from isopropanol to yield purified 4-MMC HCI as a fine, white
powder.

Reactivity and Applications

2-Bromo-4'-methylpropiophenone is a reactive compound primarily used as an intermediate
in organic synthesis.[3] Its applications span the pharmaceutical, agrochemical, and fine
chemical industries.[1][12]

o Pharmaceutical Synthesis: It serves as a key building block in the production of various
pharmaceuticals, including analgesics, sedatives, and anticonvulsant drugs.[1][13]

e Agrochemicals: It is utilized in the synthesis of pesticides and herbicides.[12]

e Chemical Research: The compound is used in the development of new synthetic
methodologies and in the exploration of novel chemical reactions.[12]
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e Precursor for Controlled Substances: It is a well-documented precursor for the synthesis of
controlled substances like mephedrone (4-MMC).

The reactivity of 2-Bromo-4'-methylpropiophenone is centered around the carbon-bromine
bond, which is susceptible to nucleophilic substitution reactions.[3] It can also participate in
other reactions such as:

o Darzen Condensation: Reaction with a carbonyl compound in the presence of a base to form
an a,3-epoxy ketone.

o Ketone Reduction: The ketone group can be reduced to a secondary alcohol using various
reducing agents.

o Oxime Formation: It reacts with hydroxylamine to form an oxime.
Visualizations

Synthesis Workflow of 2-Bromo-4'-
methylpropiophenone

4'-methylpropiophenone
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Caption: Synthesis of 2-Bromo-4'-methylpropiophenone.
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Caption: Synthesis of 4-MMC from 2-Bromo-4'-methylpropiophenone.

Logical Relationships of Applications and Reactivity

2-Bromo-4'-methylpropiophenone

Key Reactivities

i i i Pharmaceutical Intermediate X
[Nuc\eophlhc Subsmunon] [Darzen Condensanon] [Kemne Reducuon] (Ox\me meauora ( e N weaies) j [Agvochermcal Symhesls] [Fme Chemical Precursor] [Precuvsur for Controlled Suhslances]

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b029744?utm_src=pdf-body
https://www.benchchem.com/product/b029744?utm_src=pdf-body-img
https://www.benchchem.com/product/b029744?utm_src=pdf-body
https://www.benchchem.com/product/b029744?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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